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Compound of Interest

Compound Name: 2,2-Dimethoxyacetaldehyde

Cat. No.: B046314

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 2,2-Dimethoxyacetaldehyde (CAS No. 51673-84-8). The information
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical Overview: 2,2-Dimethoxyacetaldehyde, also known as Glyoxal dimethyl acetal, is a
colorless to pale yellow liquid.[1] It is reactive due to its aldehyde functional group and is used
as an intermediate in organic synthesis.[1] While its toxicological properties have not been
thoroughly investigated, it is classified as a skin sensitizer and may cause respiratory irritation.

[2](3]

Hazard Identification and Personal Protective Equipment
(PPE)

It is imperative to use appropriate personal protective equipment to minimize exposure and
ensure safety. The following table summarizes the recommended PPE for various activities
involving 2,2-Dimethoxyacetaldehyde.
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BENGHE

Respiratory

Activity Eye Protection Hand Protection  Body Protection

Protection

Receiving and

Storage

Safety glasses

with side shields

Chemical-
resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally
required in a
well-ventilated

area

Weighing and
Aliquoting

Chemical splash
goggles or face
shield

Chemical-
resistant gloves

(e.g., Nitrile)

Chemical-
resistant apron
or coveralls over

a laboratory coat

For nuisance
exposures, use a
P95 (US) or P1
(EU EN 143)
particle
respirator. For
higher-level
protection, use
an OV/AG/P99
(US) or ABEK-P2
(EU EN 143)
respirator

cartridges.[2]

Solution

Preparation and

Chemical splash

goggles and face

Chemical-

resistant gloves

Chemical-
resistant apron

or coveralls over

Work in a
certified chemical
fume hood.

Respirator use

Handling shield (e.g., Nitrile) ]
a laboratory coat  as determined by
risk assessment.
_ ) _ ABEK
Chemical splash Chemical- Chemical-
) ) _ (EN14387)
Spill Cleanup goggles and face  resistant gloves resistant ] i
) o respirator filter or
shield (e.g., Nitrile) coveralls

equivalent

Quantitative Data Summary

The following table provides a summary of the key quantitative properties of 2,2-

Dimethoxyacetaldehyde for easy reference.
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Property Value Source
Molecular Formula C4H803 [1]
Molecular Weight 104.10 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 100 °C (for 60 wt. % in H20)

) 1.15 g/mL at 25 °C (for 60 wt.
Density

% in H20)
Flash Point 76.1 °C (169.0 °F)
Storage Temperature 2-8°C [4]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for the safe handling of 2,2-
Dimethoxyacetaldehyde.

Receiving and Storage

» Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the container is properly labeled.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
[5] The recommended storage temperature is between 2-8°C.[4]

o Ensure the storage area is clearly marked with the appropriate hazard warnings.

Preparation and Handling

» All work with 2,2-Dimethoxyacetaldehyde should be conducted in a certified chemical fume
hood to ensure adequate ventilation.[2]
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» Before starting any procedure, ensure that an emergency eyewash station and safety
shower are readily accessible.

» Wear the appropriate PPE as outlined in the table above.

* When transferring the chemical, do so carefully to avoid splashing. Use a funnel for liquid
transfers into smaller containers.

o Keep containers tightly closed when not in use to prevent the release of vapors.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.[2]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[2]

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.[2]
Remove contaminated clothing and shoes.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids.[2]

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[2]

Disposal Plan

Proper disposal of 2,2-Dimethoxyacetaldehyde and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

Waste Collection

o Collect all waste containing 2,2-Dimethoxyacetaldehyde in a designated, properly labeled,
and sealed container.

e Do not mix this waste with other incompatible waste streams.
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o Contaminated materials such as gloves, paper towels, and disposable labware should also
be collected as hazardous waste.

Disposal Method

» Dispose of the chemical waste through a licensed professional waste disposal service.[2]

e One recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[2]

o Contaminated packaging should be disposed of as unused product.[2]

e Do not allow the product to enter drains.[2]

Experimental Workflow

The following diagram illustrates a typical workflow for handling 2,2-Dimethoxyacetaldehyde
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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